
Iso-isariin B stability and storage conditions
(-20°C)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Iso-isariin B

Cat. No.: B15559258 Get Quote

Application Notes and Protocols: Iso-isariin B
For Researchers, Scientists, and Drug Development Professionals

Product Information
Name: Iso-isariin B

CAS Number: 1290627-99-4

Molecular Formula: C₃₀H₅₃N₅O₇

Molecular Weight: 595.77 g/mol

Description: Iso-isariin B is a cyclodepsipeptide fungal metabolite with known insecticidal

and potential antifungal properties. It is a member of the isariin class of compounds, which

are characterized by their cyclic structure composed of amino and hydroxy acids.

Stability and Storage
The stability of Iso-isariin B is critical for maintaining its biological activity and ensuring the

reproducibility of experimental results. While specific long-term stability data for Iso-isariin B at

-20°C is not extensively published, the recommended storage condition is -20°C. It is advised

to protect the compound from light, especially when in solution. For optimal stability, it is
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recommended to prepare fresh solutions for each experiment or to store stock solutions at

-20°C for a limited duration.

Recommended Storage Conditions
Condition Temperature Duration Notes

Long-Term Storage

(Lyophilized Powder)
-20°C > 1 year

Store in a tightly

sealed container,

protected from

moisture and light.

Stock Solutions -20°C
Up to 1 month

(recommended)

Aliquot to avoid

repeated freeze-thaw

cycles. Use of amber

vials is recommended

to protect from light.

Working Solutions 2-8°C < 24 hours

Prepare fresh from

stock solution before

use.

Hypothetical Long-Term Stability Data at -20°C
(Lyophilized Powder)
The following table represents a template for presenting long-term stability data. Actual data

should be generated through a formal stability testing program.
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Time Point Purity by HPLC (%) Appearance Comments

Initial 99.5
White to off-white

powder

Conforms to

specification

3 Months 99.4
White to off-white

powder

No significant change

observed

6 Months 99.2
White to off-white

powder

No significant change

observed

12 Months 99.1
White to off-white

powder

No significant change

observed

24 Months 98.8
White to off-white

powder

Minor decrease in

purity, remains within

acceptable limits

Experimental Protocols
Protocol for Preparation of Stock and Working Solutions
Materials:

Iso-isariin B (lyophilized powder)

Dimethyl sulfoxide (DMSO), analytical grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Procedure:

Stock Solution (e.g., 10 mM):

Equilibrate the Iso-isariin B vial to room temperature before opening to prevent moisture

condensation.

Carefully weigh the required amount of Iso-isariin B powder.
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Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for 1 mg

of Iso-isariin B, add 167.8 µL of DMSO for a 10 mM solution).

Vortex briefly until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C.

Working Solution:

Thaw a single aliquot of the stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer for your experiment.

Mix thoroughly by gentle pipetting or vortexing.

Use the working solution immediately or store at 2-8°C for no longer than 24 hours.

Protocol for Stability Testing: A General Guideline
This protocol outlines a general procedure for conducting a long-term stability study of Iso-
isariin B at -20°C.

Objective: To assess the stability of Iso-isariin B over an extended period when stored at the

recommended temperature.

Materials and Methods:

Sample: Iso-isariin B, lyophilized powder.

Storage Condition: -20°C ± 2°C in a calibrated freezer.

Time Points: 0, 3, 6, 12, 18, and 24 months.

Analytical Method: A validated stability-indicating High-Performance Liquid Chromatography

(HPLC) method is recommended.
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Experimental Workflow:

Caption: Workflow for long-term stability testing of Iso-isariin B.

Detailed Procedure:

Initial Analysis (t=0):

To cite this document: BenchChem. [Iso-isariin B stability and storage conditions (-20°C)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559258#iso-isariin-b-stability-and-storage-
conditions-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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